Cas no 2445784-24-5 (3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid)

• Product Name: 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid
• CAS No: 2445784-24-5
• MF: C₁₁H₁₆F₃NO₂
• MW: 251.245453834534
• MDL: MFCD32692331
• CID: 5668071
• PubChem ID: 155821641
• Update Time: 2025-05-30

3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-(bicyclo[1.1.1]pent-1-ylmethyl)-, 2,2,2-trifluoroacetate (1:1)
• 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid

• MDL： MFCD32692331
• Inchi： 1S/C9H15N.C2HF3O2/c1-7-2-9(1,3-7)4-8-5-10-6-8;3-2(4,5)1(6)7/h7-8,10H,1-6H2;(H,6,7)
• InChI Key： AAYZRAVLLTWUOB-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(C1CNC1)C12CC(C1)C2

Additional information on 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid

Introduction to 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic Acid (CAS No: 2445784-24-5)

3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid, identified by its CAS number 2445784-24-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable candidate for various applications in medicinal chemistry and drug discovery.

The molecular structure of this compound features a bicyclo1.1.1pentan-1-yl moiety attached to a methyl group, which is further linked to an azetidine ring. The presence of the trifluoroacetic acid moiety at the end of the molecule introduces additional functional groups that can influence its reactivity and biological activity. Such structural features are often exploited to design molecules with enhanced binding affinity and selectivity towards target enzymes or receptors.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Azetidine derivatives, in particular, have shown promise as scaffolds for drug discovery due to their ability to mimic natural bioactive molecules and interact with biological targets in specific ways. The incorporation of a bicyclo1.1.1pentan-1-yl group into the azetidine framework enhances the rigidity of the molecule, which can be advantageous for optimizing pharmacokinetic properties such as solubility and metabolic stability.

The trifluoroacetic acid component of 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid introduces fluorine atoms into the molecule. Fluorine atoms are known to influence the electronic properties of organic compounds, often leading to increased metabolic stability and improved binding affinity to biological targets. This makes trifluoroacetic acid derivatives particularly attractive for pharmaceutical applications, where these properties can translate into longer-lasting and more effective drug candidates.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural determinants that govern molecular recognition processes. The unique combination of structural features in 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid positions it as a promising candidate for further investigation. Studies have demonstrated that modifications in the bicyclic moiety can significantly impact the biological activity of related compounds, suggesting that this compound may exhibit diverse pharmacological effects depending on its specific application.

One area where this compound shows particular promise is in the development of enzyme inhibitors. Enzymes are critical targets in drug discovery due to their involvement in numerous biological pathways. By designing molecules that selectively inhibit specific enzymes, researchers can develop treatments for a wide range of diseases, including cancer, inflammation, and infectious diseases. The structural features of 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid make it a versatile scaffold for creating enzyme inhibitors with high specificity and potency.

Another emerging application for this compound is in the field of materials science. The unique structural motifs present in 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid have been explored for their potential use in designing novel materials with enhanced properties such as conductivity or mechanical strength. These applications are still in their early stages but hold significant promise for future advancements.

The synthesis of 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed various synthetic routes to access this compound, each with its own advantages and challenges. The availability of efficient synthetic methods is crucial for facilitating further research and development using this compound as a building block for more complex molecules.

In conclusion, 3-({bicyclo1.1.1pentan-1-yl}methyl)azetidine, trifluoroacetic acid is a multifunctional compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.